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Introduction

Ammonium Dihydrogen Phosphate (NHsH2PO4), commonly known as Monoammonium
Phosphate (MAP), is the primary active component in versatile ABC-type dry chemical fire
extinguishers.[1] Its efficacy stems from its ability to suppress three distinct fire classes: Class A
(ordinary combustibles), Class B (flammable liquids and gases), and Class C (energized
electrical equipment).[2][3] These application notes provide a detailed overview of the fire
suppression mechanisms, performance data, and standardized testing protocols for MAP-
based extinguishing agents, intended for researchers, scientists, and professionals in related
fields.

Mechanism of Fire Suppression

Monoammonium Phosphate extinguishes fires through a combination of physical and chemical
actions that disrupt the fire tetrahedron (Fuel, Heat, Oxygen, and Chemical Chain Reaction).[4]
The specific mechanism varies depending on the class of fire.

o Class A Fires (Ordinary Combustibles): When applied to burning materials like wood, paper,
or cloth, the MAP powder melts at approximately 177°C (350°F) and flows over the fuel
source.[1] This high-temperature decomposition creates a sticky layer of metaphosphoric
acid (HPOs) and polymeric phosphoric acids.[5] This coating smothers the fire by forming a
physical barrier that prevents oxygen from reaching the fuel and blocks the release of
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flammable vapors, thereby inhibiting reignition.[4][6] The decompaosition process is also
endothermic, meaning it absorbs heat and contributes a cooling effect.[5]

o Class B Fires (Flammable Liquids and Gases): For Class B fires, the primary mechanism is
smothering. The discharged cloud of MAP powder forms a blanket over the fuel, separating it
from the surrounding oxygen.[5][7] Additionally, the powder particles are believed to interrupt
the chemical chain reaction of combustion. The thermal decomposition of MAP releases
ammonia (NHs), which can react with and terminate highly reactive free radicals (such as
OHe) that propagate the fire, thus breaking the chain reaction.[6]

o Class C Fires (Energized Electrical Equipment): MAP is effective for Class C fires primarily
because it is a non-conductive material.[7] It can be safely discharged on energized
equipment to extinguish the fire without posing a significant risk of electrical shock to the
operator. The extinguishing actions are the same as for Class A and B fires once the
electrical source is de-energized.[8]

Below is a diagram illustrating the multi-faceted fire suppression pathway of Monoammonium
Phosphate.
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Caption: Fire suppression mechanism of Monoammonium Phosphate (MAP).
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Quantitative Data and Performance Metrics

The performance of a dry chemical extinguisher is quantified by its rating, which is determined
through standardized fire tests.[8] These ratings are assigned by organizations like
Underwriters Laboratories (UL) and are represented by a number and a letter (e.g., 4-A:80-
B:C).[9] The number indicates the relative extinguishing potential, while the letter corresponds
to the fire class.

Table 1: Typical UL Ratings for ABC Dry Chemical Extinguishers

Extinguisher . . . Class B Coverage
. Typical UL Rating Class A Equivalent
Capacity (Ibs) (sq. ft.)
1.25 gallons of
2.5 1-A:10-B:C 10
water
5.0 2-A:10-B:C 2.5 gallons of water 10
5.0 3-A:40-B:C 3.75 gallons of water 40
10.0 4-A:80-B:C 5.0 gallons of water 80
20.0 20-A:120-B:C 25 gallons of water 120

Data sourced from product specifications and rating systems.[9][10]

The concentration of MAP in the dry chemical powder is a critical factor influencing
performance. Higher concentrations lead to greater fire suppression efficiency.

Table 2: Comparison of MAP Concentration on Extinguishing Performance
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Parameter 50% MAP Formulation 90% MAP Formulation
Active Ingredient 50% 90%

Inert Fillers 50% 10%

Application Efficiency Moderate High

Residue After Use High Lower

Flame Knockdown Time

(Simulated Class B Fire) > 16 seconds < 9 seconds

Re-ignition Prevention Less effective Denser thermal barrier

Data based on comparative tests of different MAP formulations.[11]

Experimental Protocols

The evaluation of MAP-based dry chemical fire extinguishers follows rigorous protocols
established by national and international standards organizations. The primary standards are
ANSI/UL 711 (Rating and Fire Testing of Fire Extinguishers) and NFPA 10 (Standard for
Portable Fire Extinguishers).[12][13]

Protocol 1: Performance Testing of Portable Extinguishers (Based on UL 711)
1. Objective: To determine the fire extinguishing rating for Class A and Class B fires.
2. Materials & Apparatus:

o Class A Test: Wood crib (interlocking layers of wood sticks) of a specified size corresponding
to the desired rating (e.g., 2-A, 3-A).

o Class B Test: Square steel pan of a specified area (e.g., 25 sq. ft. for a 10-B rating)
containing a specified depth of n-heptane fuel over a water base.[8]

o Calibrated timing devices.

o Weighing scale for the extinguisher.
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o Test extinguisher charged with MAP-based dry chemical agent.
e Ignition source.
3. Methodology:

o Pre-Test Conditioning: The extinguisher is conditioned to a standard temperature (typically
21°C % 2°C). Its weight is recorded.

e Class A Fire Test:

[e]

The wood crib is assembled and ignited.
o A specified pre-burn period is allowed until the fire is well-established.

o The test operator approaches the fire and discharges the extinguisher according to the
manufacturer's instructions.

o The time to extinguish all flames (knockdown) is recorded.

o The crib is observed for a period to ensure there is no reignition. A successful test requires
complete extinguishment with no rekindling.

e Class B Fire Test:

[e]

The steel pan is filled with water and the required amount of n-heptane.

o

The fuel is ignited and allowed a pre-burn period to achieve full involvement.

[¢]

The operator discharges the extinguisher onto the fire.

[e]

The fire must be completely extinguished without any re-flash.
e Post-Test Analysis:
o The extinguisher is weighed again to determine the amount of agent discharged.

o The discharge time is recorded.
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o Based on the largest size of fire successfully extinguished by an expert operator, a rating
is assigned.[13]

Protocol 2: Dry Chemical Agent Quality Control

1. Objective: To ensure the physical properties of the MAP powder meet quality standards,
preventing degradation of performance over time.

2. Key Parameters & Methodology:

e Moisture Content: Performed biennially for fixed systems. Moisture content must not exceed
0.25% by mass as determined by Karl Fischer titration or a similar method (Ref: ISO 7202,
EN 615).[14] High moisture can cause caking and reduce flowability.

» Particle Size Distribution: Analyzed using laser diffraction. The particle size distribution
affects the agent's flow characteristics and its ability to create a dense cloud for smothering.
[15]

» Hygroscopicity and Caking: The powder is subjected to controlled high-humidity and
temperature cycling, followed by a sieve test to check for the formation of lumps.

The workflow for testing and certifying a dry chemical fire extinguisher is outlined in the
diagram below.
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Caption: Experimental workflow for fire extinguisher testing and certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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